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Compound of Interest

Compound Name:

3-((2-

Fluorophenoxy)methyl)azetidine

hydrochloride

CAS No.: 1864073-80-2

Cat. No.: B1446779

Get Quote

Executive Summary & Chemical Identity
3-((2-Fluorophenoxy)methyl)azetidine hydrochloride is a specialized heterocyclic building

block used primarily in the synthesis of pharmaceutical agents targeting the Central Nervous

System (CNS) and kinase pathways. As a secondary amine hydrochloride salt, it exhibits high

aqueous solubility and distinct pH-dependent behavior critical for formulation and medicinal

chemistry optimization.

This guide provides a comprehensive technical analysis of its physicochemical properties,

solubility profile, and validated experimental protocols for researchers handling this compound.
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Property Detail

Chemical Name
3-((2-Fluorophenoxy)methyl)azetidine

hydrochloride

CAS Number 1864073-80-2

Molecular Formula C₁₀H₁₂FNO[1] · HCl

Molecular Weight 217.67 g/mol (Salt); 181.21 g/mol (Free Base)

Structural Features
Azetidine ring (4-membered), ortho-

fluorophenoxy ether, secondary amine

Physical State White to off-white crystalline solid

Storage Conditions
2–8°C, Hygroscopic (Store under inert

atmosphere)

Physicochemical & Solubility Profile
Note: Specific experimental solubility values for the 2-fluoro isomer are often proprietary. The

data below synthesizes predicted values based on structural analogs (e.g., the 4-fluoro isomer,

CAS 1864057-70-4) and standard amine salt behavior.

Predicted Solubility Data
The hydrochloride salt form dramatically enhances aqueous solubility compared to the free

base.
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Solvent Solubility Rating
Estimated Conc.
(mg/mL)

Mechanistic Insight

Water Very Soluble > 50 mg/mL

Ionic dissociation of

HCl salt; high lattice

energy may require

sonication.

DMSO Soluble > 20 mg/mL

High dielectric

constant disrupts

crystal lattice

effectively.

Methanol Soluble > 10 mg/mL

Protophilic solvent

interacts well with the

amine salt.

Ethanol Sparingly Soluble 1–5 mg/mL

Lower polarity limits

salt dissolution

compared to MeOH.

Dichloromethane Insoluble < 0.1 mg/mL

Non-polar nature of

DCM is incompatible

with the ionic salt

lattice.

Key Physicochemical Parameters[2][3][4][5][6][7][8]
LogP (Predicted): ~1.48 (Free Base). The compound has moderate lipophilicity, making it

membrane-permeable once deprotonated.

pKa (Predicted): ~9.5–10.5 (Azetidine Nitrogen). The amine is protonated at physiological pH

(7.4), existing predominantly as the cationic species.

H-Bond Donors: 2 (NH, HCl).

H-Bond Acceptors: 2 (O, F).[2]

Solubility Mechanism & pH Dependency
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Understanding the speciation of this compound is critical for extraction and assay development.

The equilibrium between the water-soluble cation and the lipophilic free base is governed by

pH.

Speciation Workflow
The following diagram illustrates the transition of the molecule across pH gradients, essential

for liquid-liquid extraction (LLE) or biological assay buffer selection.
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Click to download full resolution via product page

Caption: pH-dependent speciation of the azetidine derivative. Solubility shifts from aqueous

(low pH) to organic (high pH).

Experimental Protocols
As a Senior Application Scientist, I recommend the following self-validating protocols to

determine exact solubility limits for your specific batch.

Protocol A: Kinetic Solubility Determination (High
Throughput)
Purpose: Rapidly estimate solubility for biological assays (e.g., 10 mM stock in DMSO).

Preparation: Prepare a 10 mM stock solution in pure DMSO.

Spiking: Spike 5 µL of stock into 495 µL of PBS (pH 7.4) in a 96-well plate (Final: 100 µM,

1% DMSO).

Incubation: Shake for 2 hours at room temperature.
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Filtration: Filter using a 0.45 µm PVDF filter plate to remove precipitates.

Analysis: Analyze filtrate via UV-Vis (254 nm) or LC-MS.

Calculation:

Protocol B: Thermodynamic Solubility (Gold Standard)
Purpose: Determine the absolute saturation point for formulation.

Saturation: Add excess solid compound (~10 mg) to 1 mL of solvent (Water/Buffer) in a glass

vial.

Equilibration: Stir or shake at 25°C for 24 hours.

Validation Check: Ensure solid is still visible. If fully dissolved, add more solid.

Separation: Centrifuge at 10,000 rpm for 10 minutes.

Quantification: Dilute the supernatant 100-fold and analyze via HPLC.

Experimental Workflow Diagram
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Caption: Step-by-step workflow for thermodynamic solubility determination.

Handling & Stability
Hygroscopicity: HCl salts of secondary amines are often hygroscopic. Weighing should be

performed quickly or in a humidity-controlled environment.

Stability: The ortho-fluorophenoxy ether linkage is generally stable to hydrolysis under

neutral and basic conditions but may degrade under strong acidic conditions at high

temperatures.
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Safety: Irritant to eyes, respiratory system, and skin.[3][4] Wear PPE (Gloves, Goggles, Lab

Coat).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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